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Compound of Interest

Compound Name: Methitural

Cat. No.: B1227589 Get Quote

Disclaimer: Methitural (also known as Neraval or Thiogenal) is an ultra-short-acting barbiturate

anesthetic that was introduced in the 1950s but is no longer in clinical use.[1][2] Consequently,

detailed contemporary dosage and administration protocols are not available for this specific

compound. The information provided below is based on historical data and, for a more practical

and relevant application, is supplemented with detailed protocols for Methohexital, a closely

related and still clinically utilized ultra-short-acting barbiturate.[3] These notes are intended for

researchers, scientists, and drug development professionals.

Overview and Mechanism of Action
Methitural and Methohexital are barbiturate derivatives that act as positive allosteric

modulators of the gamma-aminobutyric acid type A (GABA-A) receptor.[3][4] Their binding to

the GABA-A receptor increases the duration of chloride channel opening, leading to an

enhanced influx of chloride ions into the neuron.[4] This hyperpolarizes the neuron, making it

less likely to fire an action potential and thus producing sedative and anesthetic effects.[4] At

higher concentrations, these agents can directly activate the GABA-A receptor.[3] The rapid

onset and short duration of action are attributed to high lipid solubility, allowing for quick

passage across the blood-brain barrier, followed by rapid redistribution from the brain to other

tissues.[4]
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Caption: Mechanism of action of barbiturates on the GABA-A receptor, leading to neuronal

inhibition.

Quantitative Data Summary
Due to the limited availability of data for Methitural, the following tables summarize the

dosage, administration, and pharmacokinetic parameters for the related compound,

Methohexital.

Table 1: Methohexital Dosage and Administration
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Population Indication Route Dosage Notes

Adult
Anesthesia

Induction
IV

1 - 1.5 mg/kg

(1% solution)

Administer at a

rate of about 1

mL every 5

seconds.[5]

Adult
Anesthesia

Maintenance
IV

20 - 40 mg (1%

solution) every 4-

7 min OR 0.2%

solution by

continuous

infusion

For continuous

infusion,

administer at a

rate of 3 mL/min.

[5]

Pediatric (>1

month)

Anesthesia

Induction
IM

6.6 - 10 mg/kg

(5% solution)

Single injection.

[3]

Pediatric (>1

month)

Anesthesia

Induction
Rectal

25 mg/kg (1%

solution)
Single dose.[3][5]

Pediatric

Procedural

Sedation

(Imaging)

IV 0.5 - 2.0 mg/kg [3]

Table 2: Pharmacokinetic Parameters of Methohexital
Parameter Value Reference

Onset of Action Rapid (IV) [4]

Duration of Action
5 - 7 minutes (after induction

dose)
[5]

Terminal Elimination Half-life 70 - 125 minutes [6]

Metabolic Clearance Rate 657 - 999 mL/min [6]

Metabolism Hepatic [4]

Excretion Renal (as inactive metabolites) [4]
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Experimental Protocols
The following are detailed methodologies for the administration of Methohexital in a research or

clinical setting. These protocols are based on established clinical use and can be adapted for

preclinical studies in relevant animal models.

Protocol 1: Intravenous Administration for Anesthesia
Induction (Adult Model)

Preparation:

Reconstitute Methohexital sodium powder with a suitable diluent (Sterile Water for

Injection, 5% Dextrose Injection, or 0.9% Sodium Chloride Injection) to a 1% solution (10

mg/mL).[5]

Draw the calculated dose into a sterile syringe. The typical induction dose is 1 to 1.5

mg/kg.[5]

Administration:

Establish intravenous access in the subject.

Administer the 1% solution at a controlled rate of approximately 1 mL every 5 seconds.[5]

Monitor the subject for the desired level of anesthesia. Anesthesia is typically achieved

within 5 to 7 minutes.[5]

Monitoring:

Continuously monitor vital signs, including respiratory rate, heart rate, blood pressure, and

oxygen saturation.[3]

Have equipment for airway management and resuscitation immediately available.[3]

Protocol 2: Continuous Intravenous Infusion for
Anesthesia Maintenance (Adult Model)

Preparation:
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Prepare a 0.2% solution of Methohexital by adding 500 mg of the drug to 250 mL of 5%

Dextrose Injection or 0.9% Sodium Chloride Injection.[5] Note: Sterile Water for Injection is

not recommended for continuous infusion to avoid hypotonicity.[5]

Administration:

Following induction of anesthesia, initiate a continuous intravenous infusion of the 0.2%

solution.

The initial infusion rate is typically around 3 mL per minute.[5]

Adjust the infusion rate based on the subject's response to maintain the desired depth of

anesthesia.

Monitoring:

Continuous monitoring of vital signs and depth of anesthesia is critical.[3]

For longer procedures, a gradual reduction in the administration rate may be necessary.[5]

Experimental Workflow for Evaluation of a Short-Acting
Anesthetic
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Caption: A generalized workflow for the preclinical and clinical development of a short-acting

intravenous anesthetic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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